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Compound of Interest

Compound Name: 2,5,7-Trimethylquinolin-8-ol

Cat. No.: B1300026 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and potential applications of 2,5,7-trimethylquinolin-8-ol. Due to the limited availability of

specific experimental data for this particular compound in publicly accessible literature, this

guide draws upon established principles of quinoline chemistry, general synthetic

methodologies, and spectroscopic interpretation, alongside data for closely related analogs.

Molecular Structure and Chemical Properties
2,5,7-Trimethylquinolin-8-ol is a substituted quinoline derivative with the molecular formula

C₁₂H₁₃NO. The core structure consists of a quinoline ring system, which is a bicyclic aromatic

heterocycle composed of a benzene ring fused to a pyridine ring. In this specific molecule,

three methyl groups are attached to the quinoline core at positions 2, 5, and 7, and a hydroxyl

group is located at position 8.

Key Physicochemical Data:
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Property Value Reference

Molecular Formula C₁₂H₁₃NO General Chemical Knowledge

Molecular Weight 187.24 g/mol General Chemical Knowledge

CAS Number 6759-80-4 [1]

Melting Point 84-85 °C [1]

The molecular structure of 2,5,7-Trimethylquinolin-8-ol can be visualized as follows:
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Proposed Combes Synthesis of 2,5,7-Trimethylquinolin-8-ol

2,4-Dimethyl-3-aminophenol

Enamine Intermediate

Acetylacetone

2,5,7-Trimethylquinolin-8-ol

Cyclization & Dehydration

Acid Catalyst (e.g., H₂SO₄)
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MTT Assay Workflow

Seed cancer cells in 96-well plates

Incubate for 24h

Treat cells with varying concentrations of 2,5,7-trimethylquinolin-8-ol

Incubate for 48-72h

Add MTT reagent

Incubate for 4h

Add solubilization solution (e.g., DMSO)

Measure absorbance at 570 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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